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Abstract

This technical guide provides a comprehensive overview of the anthraquinone dye, Acid Blue
260 (C.l. 62168-86-9). It delves into the historical context of its development within the broader
history of synthetic dyes, details its core synthesis process, and presents key experimental
protocols and quantitative data. The synthesis of Acid Blue 260 is centered around the copper-
catalyzed Ullmann condensation of bromamine acid with 2,4,6-trimethylaniline. This guide
offers detailed procedural steps derived from key patents, quantitative data on reaction yields,
and a visual representation of the synthesis pathway to support researchers and professionals
in the fields of chemistry and materials science.

Introduction and Discovery

The development of Acid Blue 260 is rooted in the extensive research into anthraquinone-
based dyes that began in the late 19th century. Following the first synthesis of a natural dye,
alizarin, from coal-tar anthracene in 1868, the field of synthetic dyes expanded rapidly.[1]
Anthraquinone dyes, known for their vibrant colors and excellent lightfastness, became a
significant class of colorants.[2][3]

While the precise date and individuals associated with the initial discovery of Acid Blue 260
are not extensively documented in readily available literature, its synthesis builds upon well-
established chemical principles. The core reaction, a copper-catalyzed aromatic nucleophilic
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substitution, is a variation of the Ullmann condensation, a reaction first reported by Fritz
Ulimann in 1901.[4][5] The specific application of this reaction to produce Acid Blue 260 by
condensing bromamine acid (1-amino-4-bromo-2-anthraquinonesulphonic acid) with 2,4,6-
trimethylaniline represents a targeted development to achieve the dye's characteristic brilliant
blue hue and its suitability for dyeing polyamide fibers.[4][6] Bromamine acid itself is a crucial
intermediate in the synthesis of numerous acid dyes.[7]

Chemical and Physical Properties

Acid Blue 260 is a dark blue powder with the following properties:

Property Value Reference
Chemical Formula C26H23CIN3NaOsS [6]
Molecular Weight 563.99 g/mol [6]
CAS Registry Number 62168-86-9 [6]
Molecular Structure Anthraquinone [6]
Appearance Dark blue powder [8]
Solubility Soluble in water [8]

Synthesis of Acid Blue 260

The primary method for synthesizing Acid Blue 260 involves the condensation of bromamine
acid and 2,4,6-trimethylaniline. This reaction is catalyzed by a copper salt, typically cuprous
chloride. The process can be broken down into several key stages as outlined in the
experimental protocols below.

Synthesis Pathway

The overall synthesis can be visualized as a multi-step process beginning with the preparation
of the reactants and catalyst, followed by the condensation reaction, and concluding with a
series of purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Acid Blue 260:
Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343615#acid-blue-260-discovery-and-synthesis-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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